Cas no 74618-04-5 (3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole)

3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole structure
74618-04-5 structure
Product name:3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole
CAS No:74618-04-5
MF:C16H12N2O
MW:248.27928
CID:1768589
PubChem ID:1236282

3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole
    • BRN 5559414
    • AQ-344/43100122
    • (1)Benzopyrano(4,3-c)pyrazole, 2,4-dihydro-3-phenyl-
    • 2,4-Dihydro-3-phenyl(1)benzopyrano(4,3-c)pyrazole
    • 3-Phenyl-2,4-dihydro[1]benzopyrano[4,3-c]pyrazole
    • DTXSID90996120
    • 74618-04-5
    • Inchi: InChI=1S/C16H12N2O/c1-2-6-11(7-3-1)15-13-10-19-14-9-5-4-8-12(14)16(13)18-17-15/h1-9H,10H2,(H,17,18)
    • InChI Key: ARXFBCCVCDACKG-UHFFFAOYSA-N
    • SMILES: C1C2=C(C3=CC=CC=C3O1)NN=C2C4=CC=CC=C4

Computed Properties

  • Exact Mass: 248.09506
  • Monoisotopic Mass: 248.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • PSA: 37.91

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